Cas no 61493-55-8 (Benzene, 1-(2-butenyloxy)-4-(ethoxymethyl)-)

• Product Name: Benzene, 1-(2-butenyloxy)-4-(ethoxymethyl)-
• CAS No: 61493-55-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 477403
• PubChem ID: 71395345
• Update Time: 2025-04-19

Benzene, 1-(2-butenyloxy)-4-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-butenyloxy)-4-(ethoxymethyl)-
• 1-but-2-enoxy-4-(ethoxymethyl)benzene
• 1-[(But-2-en-1-yl)oxy]-4-(ethoxymethyl)benzene
• 61493-55-8
• DTXSID10816977

• Inchi： 1S/C13H18O2/c1-3-5-10-15-13-8-6-12(7-9-13)11-14-4-2/h3,5-9H,4,10-11H2,1-2H3
• InChI Key： PFTZTUCXKZTFDJ-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=CC(=CC=1)OCC=CC

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46